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Compound of Interest

Compound Name: 5-Bromothiazole-4-carboxylic acid

Cat. No.: B009547 Get Quote

An In-depth Technical Guide to 5-Bromothiazole-4-carboxylic Acid

This guide provides a comprehensive technical overview of 5-Bromothiazole-4-carboxylic
acid, a heterocyclic building block of significant interest in medicinal chemistry and materials

science. Designed for researchers, scientists, and drug development professionals, this

document synthesizes core physicochemical data, spectroscopic insights, reactivity profiles,

and practical application protocols.

Introduction: The Thiazole Scaffold in Modern
Chemistry
The thiazole ring is a privileged heterocyclic motif, prominently featured in numerous FDA-

approved pharmaceuticals and biologically active compounds.[1] Its unique electronic

properties, ability to engage in hydrogen bonding, and structural rigidity make it a cornerstone

of modern drug design. 5-Bromothiazole-4-carboxylic acid emerges as a particularly

valuable synthetic intermediate. The strategic placement of a carboxylic acid group and a

bromine atom provides two orthogonal reactive sites, enabling sequential and diverse chemical

modifications. This dual functionality allows for the construction of complex molecular

architectures, making it a sought-after precursor in the synthesis of novel therapeutic agents

and functional materials.
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A precise understanding of a compound's fundamental properties is critical for its effective use

in research and development. The key identifiers and physical characteristics of 5-
Bromothiazole-4-carboxylic acid are summarized below.

Chemical Identity and Properties
Property Data Reference(s)

IUPAC Name
5-bromo-1,3-thiazole-4-

carboxylic acid
[2]

Synonyms

5-bromo-4-thiazolecarboxylic

acid, 5-bromothiazole-4-

carboxylicacid

[2]

CAS Number 103878-58-6 [2]

Molecular Formula C₄H₂BrNO₂S [2][3]

Molecular Weight 208.03 g/mol [2][3]

Appearance Solid [2]

Purity
Typically available at ≥95% or

≥98%
[2][3]

SMILES O=C(O)C1=C(Br)SC=N1 N/A

InChI Key
AZYQIQWMHMYDPO-

UHFFFAOYSA-N
[2]

Structural Diagram
The molecular structure features a five-membered thiazole ring substituted with a bromine

atom at position 5 and a carboxylic acid group at position 4.
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5-Bromothiazole-4-carboxylic acid

Cross-Coupling Reactions Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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